Mambalgin-1
Overview
Description
Mambalgin-1 was initially isolated by Sylvie Diochot and collaborators from the venom of the black mamba (Dendroaspis polylepis polylepis). This compound is a potent and selective blocker of acid-sensing ion channels (ASIC). ASIC channels have been demonstrated to be implied in pain pathways and appear to be promising therapeutic targets. this compound rapidly and reversibly inhibits recombinant homomeric ASIC1a (IC50=55 nM) and heteromeric ASIC1a+ASIC2a (IC50=246 nM) or ASIC1a+ASIC2b channels (IC50=61 nM) but also human channels hASIC1b (IC50=192 nM) and hASIC1a+hASIC1b (IC50=72nM).
Properties
Molecular Formula |
C272H429N85O84S10 |
|---|---|
Molecular Weight |
6554.59 Da |
Appearance |
white lyophilized solidPurity rate: > 98 %AA sequence: LKC3YQHGKVVTC12HRDMKFC19YHNTGMPFRNLKLILQGC37SSSC41SETENNKC49C50STDRC55NK-OHDisulfide bonds: Cys3-Cys19, Cys12-Cys37, Cys41-Cys49, Cys50-Cys55Length (aa): 57 |
Origin of Product |
United States |
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